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Compound of Interest

Compound Name: Terrestrosin K

Cat. No.: B10817945 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – This technical guide provides a comprehensive overview of Terrestrosin
K, a steroidal saponin with significant potential in drug development. Addressed to researchers,

scientists, and professionals in the pharmaceutical industry, this document details the

molecule's fundamental properties, explores its putative biological activities, and outlines

potential mechanisms of action based on current scientific understanding.

Core Molecular Data
Terrestrosin K, a complex steroidal saponin isolated from the plant Tribulus terrestris,

possesses the molecular formula C₅₁H₈₂O₂₄ and is identified by the CAS number 193605-07-1.

A summary of its key molecular identifiers is presented below.

Property Value Source(s)

Molecular Formula C₅₁H₈₂O₂₄ [1][2]

CAS Number 193605-07-1 [1][2]

Molecular Weight 1079.18 g/mol [2]

Class Steroidal Saponin

Natural Source Tribulus terrestris L.
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Putative Biological Activity and Therapeutic
Potential
While direct and extensive research specifically on Terrestrosin K is limited, the broader

scientific literature on Tribulus terrestris extracts and related saponins suggests a range of

promising biological activities. These extracts have demonstrated potential anticancer,

cardioprotective, and neuroprotective effects.

Anticancer Potential
Extracts of Tribulus terrestris have been shown to induce apoptosis (programmed cell death) in

various cancer cell lines. The underlying mechanism is believed to involve the modulation of

key signaling pathways that regulate cell survival and proliferation.

Cardiovascular Protection
Saponins derived from Tribulus terrestris have been associated with cardioprotective effects.

These compounds are thought to contribute to the improvement of cardiac function and the

protection of myocardial tissue.

Neuroprotective Effects
There is emerging evidence suggesting that constituents of Tribulus terrestris may offer

neuroprotective benefits. This includes the potential to mitigate neuronal damage and support

cognitive function.

Postulated Signaling Pathways
Based on studies of Tribulus terrestris extracts and other steroidal saponins, Terrestrosin K
may exert its biological effects through the modulation of several critical intracellular signaling

pathways.
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Caption: Postulated modulation of NF-κB and MAPK signaling pathways by Terrestrosin K.

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways

are central to cellular responses to stress, inflammation, and survival. Saponins from Tribulus

terrestris have been observed to influence these pathways. It is hypothesized that Terrestrosin
K may inhibit the NF-κB pathway, leading to a reduction in inflammation and an increase in

apoptosis in pathological cells. Furthermore, its modulation of the MAPK pathway could play a

role in regulating cell survival and other vital cellular processes.

Experimental Methodologies
The isolation and analysis of Terrestrosin K typically involve standard phytochemical

techniques. A general workflow for its study is proposed below.

Caption: General experimental workflow for the study of Terrestrosin K.
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Analytical Techniques
The characterization and quantification of Terrestrosin K can be achieved using modern

analytical methods. High-Performance Liquid Chromatography with Evaporative Light

Scattering Detection (HPLC-ELSD) and Ultra-Performance Liquid Chromatography-Time of

Flight Mass Spectrometry (UPLC-TOF/MS) have been successfully employed for the analysis

of this compound. These techniques are crucial for ensuring the purity and confirming the

identity of Terrestrosin K in experimental samples.

Future Directions
While the existing body of research on Tribulus terrestris provides a strong foundation,

dedicated studies on isolated Terrestrosin K are essential to fully elucidate its pharmacological

profile. Future research should focus on:

In-depth Mechanistic Studies: Investigating the specific molecular targets and signaling

cascades affected by Terrestrosin K.

In Vivo Efficacy: Evaluating the therapeutic potential of Terrestrosin K in relevant animal

models of cancer, cardiovascular disease, and neurodegenerative disorders.

Pharmacokinetic and Toxicological Profiling: Determining the absorption, distribution,

metabolism, excretion, and safety profile of Terrestrosin K.

The information presented in this guide underscores the potential of Terrestrosin K as a lead

compound for the development of novel therapeutics. Further focused research is warranted to

translate this potential into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Terrestrosin K: A Technical Overview of its Chemical
Properties and Biological Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817945#terrestrosin-k-molecular-formula-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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